Cas no 78132-94-2 (5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 78132-94-2
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• MDL: MFCD12187639
• CID: 4658960
• PubChem ID: 43511761
• Update Time: 2025-05-20

5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 5-chloro-7-methyl-

• MDL： MFCD12187639
• Inchi： 1S/C9H7ClO2/c1-5-2-6(10)3-7-8(11)4-12-9(5)7/h2-3H,4H2,1H3
• InChI Key： DLGZIURWRJSTCJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Cl)C=C2C(=O)C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 329.3±42.0 °C at 760 mmHg
• Flash Point: 153.8±26.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one

5-Chloro-7-Methyl-2,3-Dihydro-1-Benzofuran-3-One: A Comprehensive Overview

The compound with CAS No. 78132-94-2, commonly referred to as 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzofurans, which are known for their unique structural properties and diverse applications. The benzofuran framework is particularly valuable due to its ability to undergo various chemical modifications, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one as a precursor in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and hybrid materials, leveraging its aromatic stability and functionalizable groups. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be used to create high-performance organic semiconductors with improved charge transport properties.

In the pharmaceutical industry, 5-chloro-7-methyl derivatives have shown promise as potential drug candidates. A 2022 research paper in *Journal of Medicinal Chemistry* reported that this compound exhibits significant bioactivity against several cancer cell lines. The chlorine substituent at position 5 plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and efficacy.

The synthesis of 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one involves a multi-step process that typically begins with the preparation of a suitable benzofuran derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

From an environmental perspective, understanding the degradation pathways of benzofuran derivatives is critical for assessing their ecological impact. A 2021 study in *Environmental Science & Technology* investigated the biodegradation of this compound under various environmental conditions. The results indicated that while it is relatively stable under normal conditions, specific microbial communities can facilitate its breakdown into less harmful byproducts.

In conclusion, 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 78132-94-) stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across pharmaceuticals and materials science.